2-Ethylimidazo[1,2-a]pyridine
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Overview
Description
2-Ethylimidazo[1,2-a]pyridine is an important fused bicyclic 5–6 heterocycle . It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of this compound employs different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . The title compound is obtained by a three-step reaction .Molecular Structure Analysis
The molecular structure of this compound is calculated using density functional theory (DFT), which was compared with the x-ray diffraction value . The results of the conformational analysis indicate that the molecular structure optimized by DFT is consistent with the crystal structure determined by single crystal x-ray diffraction .Chemical Reactions Analysis
The synthesis of this compound employs different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives .Mechanism of Action
Safety and Hazards
2-Ethylimidazo[1,2-a]pyridine is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided .
Future Directions
The imidazo[1,2-a]pyridine scaffold has a wide range of applications in medicinal chemistry and material science . Therefore, the future directions for 2-Ethylimidazo[1,2-a]pyridine could involve further exploration of its potential applications in these fields. Additionally, the development of new synthesis strategies and functionalization methods could also be a focus for future research .
Properties
CAS No. |
936-80-1 |
---|---|
Molecular Formula |
C9H10N2 |
Molecular Weight |
146.19 g/mol |
IUPAC Name |
2-ethylimidazo[1,2-a]pyridine |
InChI |
InChI=1S/C9H10N2/c1-2-8-7-11-6-4-3-5-9(11)10-8/h3-7H,2H2,1H3 |
InChI Key |
NKGQMTMAJFEXID-UHFFFAOYSA-N |
Canonical SMILES |
CCC1=CN2C=CC=CC2=N1 |
Origin of Product |
United States |
Synthesis routes and methods I
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Synthesis routes and methods II
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